Cas no 868220-42-2 (5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868220-42-2
• MF: C₁₇H₂₁N₅O₂S
• MW: 359.44594168663
• CID: 5790359
• PubChem ID: 5195287
• Update Time: 2025-08-03

5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 868220-42-2
• 5-[(3-methoxyphenyl)-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000015528
• 5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• SR-01000015528-1
• F1805-0223
• AKOS024609927
• 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C17H21N5O2S/c1-20-6-8-21(9-7-20)14(12-4-3-5-13(10-12)24-2)15-16(23)22-17(25-15)18-11-19-22/h3-5,10-11,14,23H,6-9H2,1-2H3
• InChI Key： PLMAIZRPCTXKSY-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(=C1C(C1C=CC=C(C=1)OC)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 359.14159610g/mol
• Monoisotopic Mass: 359.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol and Its Significance in Modern Chemical Research

The compound with the CAS number 868220-42-2 and the product name 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a blend of aromatic rings and heterocyclic moieties, has garnered significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry.

In recent years, the field of chemical biology has witnessed a surge in interest towards multicomponent reactions (MCRs) that facilitate the rapid construction of complex molecular architectures. The synthesis of 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol exemplifies such an approach, where the strategic combination of functional groups leads to the formation of highly functionalized scaffolds. These scaffolds are not only synthetically elegant but also exhibit a wide range of biological activities.

The core structure of this compound consists of a triazolo[3,2-b][1,3]thiazole backbone, which is a well-known pharmacophore in medicinal chemistry. The presence of a methoxy group at the 3-position of the phenyl ring and a methylpiperazine moiety at the 4-position enhances its interactability with biological targets. This design allows for selective binding to enzymes and receptors, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with unprecedented accuracy. Molecular docking studies have been instrumental in understanding how 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol interacts with various biological targets. These studies suggest that it may exhibit inhibitory activity against several key enzymes involved in inflammatory pathways.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. The use of sustainable solvents and catalytic methods minimizes waste and maximizes yield, aligning with global efforts to promote environmental responsibility. Furthermore, the modular nature of its synthesis allows for easy modification of its structure, enabling researchers to fine-tune its biological properties.

In clinical settings, the potential therapeutic applications of 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol are being actively explored. Preclinical studies have shown promising results in models of neurological disorders and chronic inflammation. The compound's ability to modulate neurotransmitter systems makes it particularly interesting for conditions such as depression and anxiety. Additionally, its anti-inflammatory properties could make it valuable in treating autoimmune diseases.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol underscores this collaborative approach. By integrating synthetic chemistry with computational modeling and biological testing, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for this compound are bright. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic indications. Innovations in drug delivery systems may also enhance its efficacy by improving bioavailability and targeted action. As our understanding of complex biological systems grows, compounds like 5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol will continue to play a pivotal role in advancing medical science.

In conclusion，the compound CAS no.868220-42-2, named as5-(3-methoxyphenyl)(4-methylpiperazin - 1 - ylmethyl)- 1 , 2 , 4 triazolo [ 3 , 2 - b ] [ 1 , 3 ] thiaz ol - 6 - ol, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses，it is expected that this compound will contribute substantially to our understanding of disease mechanisms and provide new avenues for treatment development.